Cas no 104396-10-3 (1-(3-Methyl-2-pyridinyl)piperazine)

• Product Name: 1-(3-Methyl-2-pyridinyl)piperazine
• CAS No: 104396-10-3
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• MDL: MFCD31560256
• CID: 126195
• PubChem ID: 2760057
• Update Time: 2025-10-17

1-(3-Methyl-2-pyridinyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylpyridin-2-yl)piperazine
• 1-(3-Methyl-2-pyridinyl)piperazine
• 1-(3-Methyl-pyridin-2-yl)-piperazine
• 1-(3-methylpyridin-2-yl)piperazine(SALTDATA: 0.12H2O)
• Piperazine, 1-(3-methyl-2-pyridinyl)- (9CI)
• Piperazine,1-(3-methyl-2-pyridinyl)-
• 1-(3-Methyl-4-pyridinyl)piperazine
• 1-(3-methylpyrid-4-yl)piperazine
• 1-(3-methylpyridin-2yl)piperazine
• 1-(3-methylpyridin-2-yl)-piperazine
• 1-(3-methyl-pyridin-2-yl)piperazine
• ACMC-20mh9p
• Ambcb4014006
• CTK4A8051
• Piperazine,1-(3-methyl-4-pyridinyl)-
• SureCN1631742
• FT-0734785
• CS-0207026
• 1-(3-methylpyridin-2-yl)piperazine x0.12H2O
• EN300-1852463
• Piperazine,1-(3-methyl-2-pyridinyl)-,hydrochloride(1:2)
• DTXSID90920622
• CHEMBL4587124
• FS-1515
• MFCD03412117
• 111960-11-3
• 1-(3-Methylpyridin-2-yl)piperazine, AldrichCPR
• GS0766
• Piperazine, 1-(3-methyl-2-pyridinyl)-
• Piperazine,1-(3-methyl-2-pyridinyl)-(9CI)
• VVBVRZMTWMATNG-UHFFFAOYSA-N
• AKOS011535804
• F81444
• 104396-10-3
• SCHEMBL615931
• DB-059130
• 1-(3-Methyl-2-pyridyl)-(6CI)piperazine; 1-(3-Methylpyridin-2-yl)piperazine;
• DB-060139

• MDL： MFCD31560256
• Inchi： 1S/C10H15N3/c1-9-3-2-4-12-10(9)13-7-5-11-6-8-13/h2-4,11H,5-8H2,1H3
• InChI Key： VVBVRZMTWMATNG-UHFFFAOYSA-N
• SMILES： N1(C2C(C)=CC=CN=2)CCNCC1

Computed Properties

• Exact Mass: 177.12675
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.059
• Boiling Point: 328.6°Cat760mmHg
• Flash Point: 152.6°C
• Refractive Index: 1.543
• PSA: 28.16
• LogP: 1.19340

Additional information on 1-(3-Methyl-2-pyridinyl)piperazine

1-(3-Methyl-2-pyridinyl)piperazine: A Comprehensive Overview of CAS No. 104396-10-3

1-(3-Methyl-2-pyridinyl)piperazine (CAS No. 104396-10-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as Mecamylamine, is a piperazine derivative with a unique structure that confers it distinct biological properties. In this article, we will delve into the chemical structure, synthesis, pharmacological effects, and potential applications of 1-(3-Methyl-2-pyridinyl)piperazine.

Chemical Structure and Synthesis

The chemical structure of 1-(3-Methyl-2-pyridinyl)piperazine is characterized by a piperazine ring attached to a 3-methylpyridine moiety. The piperazine ring, a six-membered heterocyclic compound with two nitrogen atoms, is a common structural motif in many pharmaceuticals due to its ability to form hydrogen bonds and interact with various biological targets. The 3-methylpyridine group adds further complexity and functionality to the molecule, enhancing its pharmacological profile.

The synthesis of 1-(3-Methyl-2-pyridinyl)piperazine can be achieved through several methods. One common approach involves the reaction of 3-methylpyridine with piperazine in the presence of an appropriate catalyst. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. Recent advancements in synthetic chemistry have also explored greener and more efficient methods, such as using microwave-assisted synthesis and catalyst-free conditions, to improve yield and reduce environmental impact.

Pharmacological Effects

1-(3-Methyl-2-pyridinyl)piperazine exhibits a range of pharmacological effects that make it an interesting candidate for various therapeutic applications. One of its key properties is its ability to act as a nicotinic acetylcholine receptor (nAChR) antagonist. nAChRs are ligand-gated ion channels that play crucial roles in neurotransmission and are implicated in several neurological disorders, including Alzheimer's disease, Parkinson's disease, and nicotine addiction.

Studies have shown that 1-(3-Methyl-2-pyridinyl)piperazine can selectively block certain subtypes of nAChRs, particularly those containing α7 subunits. This selectivity is advantageous for developing drugs with reduced side effects compared to non-selective antagonists. Additionally, the compound has been found to modulate other neurotransmitter systems, such as serotonin and dopamine receptors, further expanding its potential therapeutic applications.

Clinical Applications and Research

The potential clinical applications of 1-(3-Methyl-2-pyridinyl)piperazine are diverse and promising. In the realm of neurodegenerative diseases, preclinical studies have demonstrated that the compound can improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease. These findings suggest that it may have neuroprotective properties that could be harnessed for therapeutic benefit.

In the context of addiction research, 1-(3-Methyl-2-pyridinyl)piperazine has shown promise as a potential treatment for nicotine dependence. By blocking nAChRs involved in the reinforcing effects of nicotine, it may help reduce cravings and withdrawal symptoms in individuals trying to quit smoking. Clinical trials are currently underway to evaluate its efficacy and safety in this indication.

Beyond neurological disorders, there is growing interest in exploring the use of 1-(3-Methyl-2-pyridinyl)piperazine for other conditions. For example, preliminary studies have suggested that it may have anti-inflammatory properties that could be beneficial in treating inflammatory diseases such as rheumatoid arthritis. However, more research is needed to fully understand its mechanisms of action and potential side effects in these contexts.

Safety and Toxicology

The safety profile of 1-(3-Methyl-2-pyridinyl)piperazine is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have generally shown it to be well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, like all pharmaceuticals, it may still pose risks at higher doses or in certain populations.

To ensure patient safety, ongoing clinical trials are closely monitoring participants for any adverse reactions or side effects. Additionally, researchers are investigating potential drug-drug interactions that could affect the metabolism or efficacy of 1-(3-Methyl-2-pyridinyl)piperazine. These efforts aim to provide a comprehensive understanding of its safety profile and guide its use in clinical practice.

FUTURE DIRECTIONS AND CONCLUSIONS

The future prospects for 1-(3-Methyl-2-pyridinyl)piperazine are promising but require further investigation. Ongoing research is focused on optimizing its pharmacokinetic properties, enhancing its selectivity for specific receptor subtypes, and exploring new therapeutic applications beyond those already identified.

In conclusion, 1-(3-Methyl-2-pyridinyl)piperazine (CAS No. 104396-10-3) is a multifaceted compound with significant potential in various areas of medicine. Its unique chemical structure and pharmacological properties make it an intriguing candidate for drug development. As research continues to advance our understanding of this compound, it holds promise for addressing unmet medical needs and improving patient outcomes.